Cas no 2639425-22-0 (4-benzoylpiperidine-4-carboxylic acid)

• Product Name: 4-benzoylpiperidine-4-carboxylic acid
• CAS No: 2639425-22-0
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5194889
• PubChem ID: 53677139
• Update Time: 2025-06-08

4-benzoylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 4-benzoyl-
• 4-benzoylpiperidine-4-carboxylic acid

• Inchi： 1S/C13H15NO3/c15-11(10-4-2-1-3-5-10)13(12(16)17)6-8-14-9-7-13/h1-5,14H,6-9H2,(H,16,17)
• InChI Key： BDYYQVSFIBQOMH-UHFFFAOYSA-N
• SMILES： N1CCC(C(=O)C2=CC=CC=C2)(C(O)=O)CC1

Additional information on 4-benzoylpiperidine-4-carboxylic acid

Introduction to 4-benzoylpiperidine-4-carboxylic acid (CAS No: 2639425-22-0)

4-benzoylpiperidine-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No) 2639425-22-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a piperidine core substituted with a benzoyl group at the 4-position and a carboxylic acid moiety at the same position, has garnered attention due to its structural versatility and potential biological activities. The unique combination of these functional groups makes it a valuable scaffold for the development of novel therapeutic agents.

The benzoylpiperidine moiety is particularly noteworthy in medicinal chemistry, as it has been extensively explored for its role in modulating various biological pathways. Piperidine derivatives are known for their ability to interact with biological targets such as enzymes and receptors, often leading to the development of drugs with improved pharmacokinetic properties. The benzoyl group, on the other hand, introduces additional electronic and steric features that can fine-tune the compound's interactions with biological systems.

In recent years, there has been a surge in research focused on identifying new scaffolds that can serve as leads for drug discovery. 4-benzoylpiperidine-4-carboxylic acid stands out as a promising candidate due to its structural features. Studies have shown that compounds containing this motif can exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and even anticancer properties. These findings have spurred further investigation into the potential of 4-benzoylpiperidine-4-carboxylic acid and its derivatives.

One of the most compelling aspects of 4-benzoylpiperidine-4-carboxylic acid is its synthetic accessibility. The presence of both the benzoyl and carboxylic acid groups provides multiple points for further functionalization, allowing chemists to tailor the molecule's properties to specific needs. This flexibility has enabled researchers to generate a library of derivatives that can be screened for various biological activities. Such libraries are instrumental in high-throughput screening (HTS) campaigns, where large numbers of compounds are tested rapidly to identify those with promising therapeutic potential.

The pharmacological profile of 4-benzoylpiperidine-4-carboxylic acid has been studied in several contexts. For instance, research has demonstrated its ability to inhibit certain enzymes implicated in inflammatory responses. By targeting these enzymes, 4-benzoylpiperidine-4-carboxylic acid and its derivatives may offer novel approaches to treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary studies suggest that this compound may have neuroprotective effects, making it a candidate for investigating therapies against neurodegenerative disorders like Alzheimer's disease.

The structural features of 4-benzoylpiperidine-4-carboxylic acid also make it an attractive candidate for drug design. The piperidine ring provides a rigid framework that can be optimized for binding affinity and selectivity. Meanwhile, the benzoyl group can be modified to enhance solubility or metabolic stability, crucial factors for drug efficacy and safety. These attributes have led to its incorporation into various drug discovery programs aimed at developing next-generation therapeutics.

In conclusion, 4-benzoylpiperidine-4-carboxylic acid (CAS No: 2639425-22-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the fight against human disease.